Cas no 51175-79-2 (methyl 1-bromocyclobutane-1-carboxylate)

• Product Name: methyl 1-bromocyclobutane-1-carboxylate
• CAS No: 51175-79-2
• MF: C₆H₉BrO₂
• MW: 193.038461446762
• MDL: MFCD12922669
• CID: 363046
• PubChem ID: 574698
• Update Time: 2025-04-19

methyl 1-bromocyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 1-bromocyclobutanecarboxylate
• 1-bromo cyclobutane carboxylate
• Cyclobutanecarboxylic acid, 1-bromo-, methyl ester
• methyl 1-bromocyclobutane-1-carboxylate
• 1-Bromocyclobutanecarboxylic acid methyl ester
• KOKFKKDTWBKYTQ-UHFFFAOYSA-N
• Methyl 1-bromocyclobutanecarboxylate #
• NE30047
• AM806083
• 1-Bromocyclobutanecarboxylic acid, methyl ester
• 1-bromo-cyclobutanecarboxylic acid methyl est
• 51175-79-2
• MFCD12922669
• SY123286
• CS-0037271
• FS-5998
• AKOS006336457
• BCA17579
• Methyl1-bromocyclobutanecarboxylate
• EN300-121942
• SCHEMBL691739
• DTXSID50341657
• 1-bromo-cyclobutanecarboxylic acid methyl ester
• A903677
• DB-326117

• MDL： MFCD12922669
• Inchi： 1S/C6H9BrO2/c1-9-5(8)6(7)3-2-4-6/h2-4H2,1H3
• InChI Key： KOKFKKDTWBKYTQ-UHFFFAOYSA-N
• SMILES： BrC1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 191.97857
• Monoisotopic Mass: 191.97859g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 1.6

Experimental Properties

• PSA: 26.3